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Compound Name: Trimethylhexanol
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of novel esters utilizing 3,5,5-trimethylhexanol. The unique branched structure of this alcohol

imparts desirable physicochemical properties to its corresponding esters, making them

valuable candidates for applications in various fields, including specialty lubricants, fragrances,

and advanced drug delivery systems.

Introduction
3,5,5-trimethylhexanol is a nine-carbon branched primary alcohol. Esters derived from this

alcohol are of significant interest due to their high viscosity index, thermal stability, and unique

solvency characteristics. These properties make them suitable for a range of applications, from

high-performance lubricants to flavor and fragrance components.[1][2][3] Furthermore, the

lipophilic nature and branched structure of these esters suggest their potential as vehicles for

the controlled delivery of therapeutic agents. The steric hindrance provided by the

trimethylhexyl group can influence the rate of ester hydrolysis, a key factor in the design of

prodrugs and controlled-release formulations.
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The synthesis of novel esters from 3,5,5-trimethylhexanol can be broadly categorized into two

primary methodologies: chemical synthesis and enzymatic synthesis.

Chemical Synthesis of Trimethylhexanol Esters
Traditional chemical esterification methods, such as Fischer-Speier esterification, are widely

applicable for the synthesis of esters from 3,5,5-trimethylhexanol. These methods typically

involve the reaction of the alcohol with a carboxylic acid in the presence of an acid catalyst.[1]

Alternatively, the use of more reactive acyl donors like acid anhydrides or acyl chlorides can

facilitate the reaction, often under milder conditions. Ester interchange, or transesterification, is

another viable route where 3,5,5-trimethylhexanol displaces a more volatile alcohol from an

existing ester.[1]

Key Applications:

Synthetic Lubricants: Esters of 3,5,5-trimethylhexanol with dicarboxylic acids, such as

adipic and sebacic acid, exhibit an exceptionally high viscosity index, making them excellent

base oils for synthetic lubricants.[1]

Fragrance and Flavor Compounds: Esterification with short-chain carboxylic acids can

produce esters with pleasant, fruity aromas, suitable for use in the fragrance and flavor

industries.[2]

Polymer Modifiers: Polymeric esters, such as poly(3,5,5-trimethylhexyl methacrylate), can be

used as additives to improve the viscosity and viscosity index of conventional lubricating oils.

[1]

Enzymatic Synthesis of Trimethylhexanol Esters
Enzymatic synthesis, employing lipases as biocatalysts, offers a green and highly selective

alternative to chemical methods.[4][5] These reactions are conducted under mild conditions,

minimizing the formation of byproducts and preserving thermally sensitive functional groups.

Lipases, such as those from Candida antarctica (e.g., Novozym® 435), are particularly effective

in non-aqueous media for the esterification of sterically hindered alcohols like 3,5,5-

trimethylhexanol.

Key Advantages:
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High Selectivity: Enzymes can selectively catalyze esterification at specific hydroxyl groups,

which is particularly useful for the synthesis of complex molecules.

Mild Reaction Conditions: Lower temperatures and neutral pH conditions reduce the risk of

side reactions and degradation of sensitive substrates.

Environmental Sustainability: Enzymatic processes are considered environmentally friendly

due to the biodegradable nature of the catalyst and often solvent-free conditions.

Application in Drug Development
The development of effective drug delivery systems is crucial for optimizing the therapeutic

efficacy of pharmaceutical compounds. Branched-chain esters are emerging as promising tools

in this field due to their influence on drug solubility, membrane permeability, and release

kinetics. Novel esters of 3,5,5-trimethylhexanol can be designed as prodrugs or as

components of advanced drug delivery vehicles.

The highly branched nature of the 3,5,5-trimethylhexyl moiety can enhance the lipophilicity of a

parent drug molecule, which can improve its transport across biological membranes.[6]

Furthermore, the steric hindrance around the ester linkage can be tailored to control the rate of

enzymatic or hydrolytic cleavage, allowing for a sustained release of the active drug. This

controlled release can help in maintaining therapeutic drug concentrations over a prolonged

period, reducing dosing frequency, and minimizing side effects.

The logical workflow for exploring these esters in drug delivery is as follows:
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Caption: Workflow for developing trimethylhexanol esters for drug delivery.

Quantitative Data Summary
The following tables summarize the physicochemical properties of 3,5,5-trimethylhexanol and

some of its representative esters.

Table 1: Physicochemical Properties of 3,5,5-Trimethylhexanol
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Property Value Reference(s)

Molecular Formula C₉H₂₀O [7]

Molecular Weight 144.26 g/mol [7]

Boiling Point 193-202 °C [7]

Density 0.824 - 0.830 g/mL at 20-25 °C [3][7]

Refractive Index 1.432 - 1.435 at 20 °C [3][7]

Flash Point 81.11 - 93 °C [3][7]

Solubility Insoluble in water [7]

Table 2: Properties of Novel Esters Synthesized from 3,5,5-Trimethylhexanol

Ester
Name

Carboxy
lic Acid

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Refracti
ve Index
(n_D)

Applicat
ion

Referen
ce(s)

3,5,5-

Trimethyl

hexyl

Methacry

late

Methacry

lic Acid
C₁₃H₂₄O₂ 212.33

67-73 @

0.5-0.9

mmHg

1.4370

@ 20°C

Polymer

Additive
[1]

Di(3,5,5-

trimethyl

hexyl)

Adipate

Adipic

Acid
C₂₄H₄₆O₄ 406.62 - -

Synthetic

Lubricant
[1]

Di(3,5,5-

trimethyl

hexyl)

Sebacate

Sebacic

Acid
C₂₈H₅₄O₄ 470.73 -

1.4488

@ 20°C

Synthetic

Lubricant
[1]
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Protocol 1: Chemical Synthesis of Di(3,5,5-
trimethylhexyl) Adipate (Fischer Esterification)
This protocol describes a typical acid-catalyzed esterification for the production of a diester for

lubricant applications.
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Reaction Setup

Reaction

Workup & Purification

Charge reactants:
- 3,5,5-Trimethylhexanol

- Adipic Acid
- p-Toluenesulfonic acid (catalyst)

- Toluene (solvent)

Heat to reflux with
Dean-Stark trap

Collect water of reaction

Cool reaction mixture

Reaction complete

Wash with dilute NaHCO₃ solution

Wash with brine

Dry over anhydrous MgSO₄

Filter and concentrate in vacuo

Purify by vacuum distillation
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Reaction Setup

Reaction

Purification

Combine in a flask:
- 3,5,5-Trimethylhexanol

- Carboxylic Acid
- Immobilized Lipase (e.g., Novozym® 435)

- Anhydrous organic solvent (optional)

Incubate with shaking
at controlled temperature

Monitor reaction progress
(e.g., by GC or TLC)

Filter to remove enzyme

Desired conversion reached

Wash enzyme for reuse Remove solvent in vacuo

Purify by column chromatography
or vacuum distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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